Cas no 1163701-03-8 (Benzene, 4-bromo-2-iodo-1-(methylthio)-)

• Product Name: Benzene, 4-bromo-2-iodo-1-(methylthio)-
• CAS No: 1163701-03-8
• MF: C₇H₆BrIS
• MW: 328.996012210846
• CID: 5075690
• PubChem ID: 91881119
• Update Time: 2026-03-01

Benzene, 4-bromo-2-iodo-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-iodo-1-(methylthio)-

• Inchi： 1S/C7H6BrIS/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
• InChI Key： BCLSAWWLEXFQNA-UHFFFAOYSA-N
• SMILES： C1(SC)=CC=C(Br)C=C1I

Computed Properties

• Exact Mass: 327.84183g/mol
• Monoisotopic Mass: 327.84183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Additional information on Benzene, 4-bromo-2-iodo-1-(methylthio)-

Comprehensive Overview of Benzene, 4-bromo-2-iodo-1-(methylthio)- (CAS No. 1163701-03-8)

Benzene, 4-bromo-2-iodo-1-(methylthio)- (CAS No. 1163701-03-8) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo and iodo substituents, serves as a versatile intermediate in the development of complex molecules. Its molecular structure, featuring a methylthio group, enhances its reactivity, making it a valuable building block in cross-coupling reactions and other transformative chemical processes.

In recent years, the demand for halogenated benzene derivatives like 4-bromo-2-iodo-1-(methylthio)benzene has surged due to their role in designing advanced materials and bioactive compounds. Researchers and industries are particularly interested in its potential for creating high-performance polymers, agrochemicals, and pharmaceutical intermediates. The compound's ability to undergo Suzuki-Miyaura coupling and Ullmann reactions has positioned it as a critical component in modern synthetic chemistry.

From an environmental and sustainability perspective, the synthesis and application of Benzene, 4-bromo-2-iodo-1-(methylthio)- align with the growing focus on green chemistry. Innovations in catalytic systems and solvent-free reactions have minimized waste generation, addressing concerns about the ecological impact of halogenated compounds. This trend resonates with the increasing popularity of searches like "eco-friendly halogenated compounds" and "sustainable aromatic intermediates" in scientific databases and AI-driven platforms.

The compound's stability under various conditions makes it suitable for high-throughput screening and drug discovery applications. Its iodo substituent, in particular, facilitates radio-labeling studies, which are essential for tracing molecular pathways in biomedical research. Such features have sparked discussions in forums and publications, with queries like "applications of iodoarenes in medicine" gaining traction among chemists and biotechnologists.

Quality control and analytical characterization of CAS No. 1163701-03-8 are critical for ensuring its efficacy in research and industrial settings. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the broader industry shift toward precision chemistry, a topic frequently explored in academic and commercial research.

In conclusion, Benzene, 4-bromo-2-iodo-1-(methylthio)- represents a pivotal compound in contemporary chemistry, bridging gaps between synthetic innovation and practical applications. Its multifaceted utility, combined with evolving sustainable practices, ensures its relevance in answering today's scientific and industrial challenges. As interest in functionalized aromatics and halogenation techniques continues to grow, this compound will undoubtedly remain at the forefront of chemical research and development.